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Compound of Interest

Compound Name: 2-Benzoylbenzoic Acid

Cat. No.: B160740

Essential Safety and Handling Guide for 2-
Benzoylbenzoic Acid

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling 2-Benzoylbenzoic Acid, including detailed personal protective
equipment (PPE) requirements, operational protocols, and disposal plans.

Chemical and Physical Properties
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Property

Value

CAS Number

85-52-9[1]

Molecular Formula

C14H1003[2]

Molecular Weight 226.23 g/mol
Off-white to beige powder/crystalline powder[2]
Appearance
[31[41[5]
Melting Point 126-129 °C[4]
Boiling Point 257-265 °C
N Very soluble in alcohol and ether; soluble in hot
Solubility

benzene.[2]

Hazard Identification and Classification

Hazard Statement

GHS Classification

H315: Causes skin irritation

Skin Corrosion/Irritation, Category 2[1][6]

H319: Causes serious eye irritation

Serious Eye Damage/Eye Irritation, Category
2[1][6]

H335: May cause respiratory irritation

Specific target organ toxicity (single exposure),

Category 3 (Respiratory system)[1][4]

May be harmful if swallowed

Acute Oral Toxicity, Category 5[5]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against exposure. The following equipment is mandatory

when handling 2-Benzoylbenzoic Acid.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect
gloves before use and use

proper removal techniques.[4]

[7]

To prevent skin contact and
irritation.[1][3][6]

Eye Protection

Safety glasses with side-

shields or chemical safety
goggles.[3][7][8]

To protect eyes from dust
particles and splashes,

preventing serious irritation.[1]

[3][6]

Skin and Body Protection

Lab coat or other protective
clothing to prevent skin
exposure.[3][7][8]

To minimize the risk of skin

contact with the chemical.

Respiratory Protection

NIOSH-approved N95 (US) or
P1 (EN 143) dust mask if dust
formation is likely.[4] Work in a
well-ventilated area, preferably

under a chemical fume hood.

[3]7]

To prevent inhalation of dust,
which can cause respiratory
tract irritation.[1][3][4]

Operational and Handling Plan

A systematic approach to handling 2-Benzoylbenzoic Acid is crucial for safety and to maintain

the integrity of your research.

Step 1: Preparation and Engineering Controls

o Ensure a well-ventilated work area. A chemical fume hood is highly recommended.[3][7]

o Locate the nearest safety shower and eyewash station before beginning work.[1]

e Have all necessary PPE readily available and in good condition.

Step 2: Handling the Chemical
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Avoid generating dust.[3][7][8]

Wash hands thoroughly after handling.[3][8][9]

Keep the container tightly closed when not in use.[3][8]

Avoid contact with skin, eyes, and clothing.[3][8]

Do not ingest or inhale the substance.[3][8]
Step 3: Storage

e Store in a cool, dry, well-ventilated area.[1][3]
o Keep the container tightly closed.[1][3]

» Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[°]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Characterization:

e 2-Benzoylbenzoic Acid should be treated as hazardous chemical waste.
Disposal Procedure:

e Collection:

o Collect waste 2-Benzoylbenzoic Acid and any contaminated materials (e.g., gloves,
weighing paper) in a suitable, clean, dry, and closed container.[3]

o Labeling:

o Clearly label the waste container with its contents ("Hazardous Waste: 2-Benzoylbenzoic
Acid").
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o Storage of Waste:

o Store the waste container in a designated, well-ventilated area, away from incompatible
materials.

» Final Disposal:
o Arrange for disposal through a licensed and approved waste disposal company.[7]

o One recommended disposal method is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and
scrubber.[4]

o Do not dispose of 2-Benzoylbenzoic Acid down the drain or in regular trash.[1][7]

Emergency Procedures

First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Get medical aid

immediately.[3]

Skin Contact

Get medical aid. Flush skin with plenty of soap
and water for at least 15 minutes while removing
contaminated clothing and shoes. Wash clothing

before reuse.[1][3]

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.[1][3]
If the victim is conscious and alert, give 2-4
) cupfuls of milk or water. Never give anything by
Ingestion

mouth to an unconscious person. Get medical

aid immediately.[3]

Spill Response

Evacuate the immediate area.
Ventilate the area of the spill.

Wear appropriate PPE as outlined above.

Clean the spill area with soap and water.

Contain the spill. Carefully sweep up the solid material, avoiding dust generation.[1][3]

Collect the spilled material into a suitable, closed container for disposal.[1][3]

Dispose of all contaminated materials as hazardous waste.

Visual Workflow for Handling 2-Benzoylbenzoic Acid
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Eye Irritation Mitigates Safety Goggles
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Respiratory Irritation
(Dust Inhalation)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160740#personal-protective-equipment-for-handling-
2-benzoylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b160740#personal-protective-equipment-for-handling-2-benzoylbenzoic-acid
https://www.benchchem.com/product/b160740#personal-protective-equipment-for-handling-2-benzoylbenzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160740?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

